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Compound of Interest

Compound Name: Chromium chloride

Cat. No.: B8817157 Get Quote

For researchers, scientists, and drug development professionals, a thorough understanding of

the chemical and physical properties of chromium (III) chloride is essential for its application in

synthesis, catalysis, and biological systems. This guide provides an in-depth overview of

chromium (III) chloride, covering its chemical formula, structure, properties, and detailed

experimental protocols for its synthesis.

Chemical Formula and Structure
Chromium (III) chloride, also known as chromic chloride, is an inorganic compound with the

chemical formula CrCl₃.[1][2][3] It exists in an anhydrous form and as several hydrates, with the

general formula CrCl₃·n H₂O, where n can be 5 or 6.[1] The most common form is the dark

green hexahydrate, CrCl₃·6H₂O.[1]

Anhydrous Chromium (III) Chloride (CrCl₃):

The anhydrous form of chromium (III) chloride is a violet crystalline solid. It adopts a YCl₃-type

crystal structure, where chromium(III) ions occupy one-third of the octahedral interstices in a

pseudo-cubic close-packed lattice of chloride ions. This arrangement results in a layered

structure with weak bonding between adjacent layers, which explains the flaky or micaceous

appearance of the crystals.
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Crystal Structure of Anhydrous CrCl₃
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Caption: Octahedral coordination of Cr³⁺ in anhydrous CrCl₃.

Hydrated Chromium (III) Chloride (CrCl₃·nH₂O):

The hydrated forms of chromium (III) chloride exhibit isomerism based on the coordination of

chloride ions and water molecules to the chromium center. This results in different chemical

properties and colors. The three most common isomers of the hexahydrate are:

[Cr(H₂O)₆]Cl₃: A violet complex where all six coordination sites on the chromium ion are

occupied by water molecules.

[Cr(H₂O)₅Cl]Cl₂·H₂O: A pale green complex with one chloride ion and five water molecules in

the inner coordination sphere.

[Cr(H₂O)₄Cl₂]Cl·2H₂O: A dark green complex, which is the most common form, with two

chloride ions and four water molecules directly bonded to the chromium ion.
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Isomers of Chromium (III) Chloride Hexahydrate

Violet Isomer Pale Green Isomer Dark Green Isomer
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Caption: Coordination isomers of CrCl₃·6H₂O.

Quantitative Data
The physical and chemical properties of anhydrous and hexahydrated chromium (III) chloride

are summarized in the table below.

Property
Anhydrous Chromium (III)
Chloride (CrCl₃)

Chromium (III) Chloride
Hexahydrate (CrCl₃·6H₂O)

Molar Mass 158.36 g/mol 266.45 g/mol

Appearance Violet, lustrous flakes Dark green crystals

Density 2.87 g/cm³ 1.760 g/cm³

Melting Point 1152 °C 83 °C

Boiling Point 1300 °C (decomposes) Decomposes

Solubility in Water
Insoluble (unless a trace of

Cr²⁺ is present)
58.5 g/100 mL (20 °C)

Solubility in other solvents
Insoluble in acetone, diethyl

ether, ethanol

Soluble in alcohol, insoluble in

ether
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Experimental Protocols
Detailed methodologies for the synthesis of both anhydrous and hydrated chromium (III)

chloride are crucial for laboratory and industrial applications.

Synthesis of Anhydrous Chromium (III) Chloride
Method 1: Direct Chlorination of Chromium Metal

This method involves the direct reaction of chromium metal with chlorine gas at high

temperatures.

Apparatus: A porcelain or silica tube furnace, chlorine gas source, and a collection flask.

Procedure:

Place chromium metal powder in the center of the tube furnace.

Heat the furnace to 650–800 °C.

Pass a stream of dry chlorine gas over the heated chromium metal.

The anhydrous chromium (III) chloride will sublime and can be collected in a cooler part of

the apparatus.

Reaction: 2 Cr(s) + 3 Cl₂(g) → 2 CrCl₃(s)

Method 2: Dehydration of Hydrated Chromium (III) Chloride with Thionyl Chloride

This is a common laboratory method for preparing the anhydrous salt from its hydrate.

Apparatus: Round-bottom flask, reflux condenser with a drying tube, heating mantle, and a

distillation setup.

Procedure:

Place finely pulverized hydrated chromium (III) chloride (e.g., [CrCl₂(H₂O)₄]Cl·2H₂O) in a

round-bottom flask.
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Add an excess of thionyl chloride (SOCl₂). A ratio of 100 g of hydrate to 325 ml of thionyl

chloride has been reported.

Gently reflux the mixture for several hours (e.g., 6 hours) until the evolution of hydrogen

chloride gas ceases. The color of the solid will change from green to violet.

Distill off the excess thionyl chloride.

Remove the remaining traces of thionyl chloride by heating on a water bath under a

stream of dry air or under reduced pressure.

The resulting crude anhydrous CrCl₃ can be purified by sublimation in a stream of dry

chlorine at 950 °C.

Reaction: CrCl₃·6H₂O(s) + 6 SOCl₂(l) → CrCl₃(s) + 6 SO₂(g) + 12 HCl(g)
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Synthesis of Anhydrous CrCl₃ via Dehydration

Start: Hydrated CrCl₃
(CrCl₃·6H₂O)

Add excess Thionyl Chloride
(SOCl₂)

Reflux for ~6 hours

Distill off excess SOCl₂

Dry under vacuum or
stream of dry air

Optional: Purify by sublimation
in Cl₂ stream at 950°C

End: Anhydrous CrCl₃

Crude Product
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Caption: Workflow for the synthesis of anhydrous CrCl₃.

Synthesis of Hydrated Chromium (III) Chloride
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Hydrated chromium (III) chloride can be prepared by the reaction of chromium metal, chromium

oxide, or chromium hydroxide with hydrochloric acid.

Apparatus: Beaker, stirring plate, and a filtration setup.

Procedure:

Carefully add chromium metal, chromium (III) oxide, or chromium (III) hydroxide to

concentrated hydrochloric acid in a beaker with stirring.

The reaction may require gentle heating to proceed at a reasonable rate.

Once the reaction is complete, the solution is filtered to remove any unreacted starting

material.

The hydrated chromium (III) chloride can be crystallized from the solution by evaporation

of the solvent.

Reaction (with chromium metal): 2 Cr(s) + 6 HCl(aq) → 2 CrCl₃(aq) + 3 H₂(g)

Applications in Research and Drug Development
Chromium (III) chloride serves as a versatile precursor and catalyst in various chemical

transformations.

Organic Synthesis: It is a key starting material for the in situ preparation of chromium (II)

chloride, a powerful reducing agent for alkyl halides and for the synthesis of (E)-alkenyl

halides. CrCl₃ also acts as a Lewis acid catalyst in reactions like the nitroso Diels-Alder

reaction.

Coordination Chemistry: It is widely used to synthesize a variety of chromium (III)

coordination complexes with organic ligands, which are of interest for their magnetic,

electronic, and catalytic properties.

Drug Development and Nutrition: Trivalent chromium is an essential trace element for sugar

and lipid metabolism in humans. Chromium (III) chloride is used as a nutritional supplement

and in total parenteral nutrition (TPN) solutions to prevent or treat chromium deficiency.

Research has explored its potential role in improving glucose control in diabetic patients.
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Safety and Handling
While trivalent chromium is significantly less toxic than its hexavalent counterpart, chromium

salts are generally considered toxic and should be handled with care. Chromium (III) chloride

can cause skin and eye irritation. Appropriate personal protective equipment, including gloves

and safety glasses, should be worn when handling this compound. Anhydrous chromium (III)

chloride is hygroscopic and should be stored in a tightly sealed container in a dry environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b8817157?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Chromium(III)_chloride
https://www.pw.live/school-prep/exams/chromium-iii-chloride-formula
https://byjus.com/chromium-iii-chloride-formula/
https://www.benchchem.com/product/b8817157#chemical-formula-and-structure-of-chromium-iii-chloride
https://www.benchchem.com/product/b8817157#chemical-formula-and-structure-of-chromium-iii-chloride
https://www.benchchem.com/product/b8817157#chemical-formula-and-structure-of-chromium-iii-chloride
https://www.benchchem.com/product/b8817157#chemical-formula-and-structure-of-chromium-iii-chloride
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b8817157?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8817157?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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